4-methyl-N-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)-1,2,3-thiadiazole-5-carboxamide

• IUPAC Name: 4-methyl-N-[5-methyl-2-(4-oxo-3,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-yl)pyrazol-3-yl]thiadiazole-5-carboxamide
• InChI: InChI=1S/C15H15N7O2S/c1-7-6-11(17-14(24)12-8(2)19-21-25-12)22(20-7)15-16-10-5-3-4-9(10)13(23)18-15/h6H,3-5H2,1-2H3,(H,17,24)(H,16,18,23)
• InChI Key: PBJFHHOENZXGCU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C2=C(N=NS2)C)C3=NC4=C(CCC4)C(=O)N3
• Molecular Formula: C15H15N7O2S
• Molecular Weight: 357.4 g/mol

Description

Chemical Reactions Analysis

• Ring Opening Cyclization : Similar to oxidative cyclization of β-enaminones, involving rearrangement steps after ring formation.
• Cu (II)-Catalyzed Cyclization : α-diazo-β-oxoamides with amines can yield similar pyrrolin-4-ones.
• Iodine-Promoted Cyclization : Enaminone with aryl methyl ketones as a method for pyrrolin-4-one synthesis.

Scientific Research Applications

Antiviral Research

• Reference : Angelov, P., & Yanev, P. (2024). Molbank

Drug Development

• Reference : Angelov, P., & Yanev, P. (2024). Molbank

Cancer Research

• Reference : Azo dye derivatives (2022). RSC Advances

Cardiovascular Health

• Reference : Zarei, A., et al. (2021). ResearchGate

Organic Synthesis

• Reference : Angelov, P., & Yanev, P. (2024). Molbank

Enzyme Inhibition Studies

• Reference : Synthesis and antiviral study of novel 4-(2-(6-amino-4-oxo-4,5-dihydro-1H-pyrazol-3-yl)phenylazo)-1,2-dihydro-pyrazol-3-one (2018). Medicinal Chemistry Research

Mechanism of Action

Mode of Action

Based on its chemical structure, it may interact with its targets through hydrogen bonding, hydrophobic interactions, or other types of molecular interactions .

Biochemical Pathways

The biochemical pathways affected by this compound are currently unknown. Given the lack of specific target identification, it is difficult to predict which pathways might be affected .

Pharmacokinetics

Based on its chemical properties, it is predicted to have a density of 143±01 g/cm3 This could potentially influence its absorption and distribution in the body

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown. Without specific target identification and understanding of its mode of action, it is challenging to predict its potential effects .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of this compound. For instance, its predicted acidity coefficient is 11.22±0.40 , suggesting that it may be more stable and active in slightly acidic environments.